Cas no 118507-45-2 (4-(fluoromethyl)benzoic acid)

• Product Name: 4-(fluoromethyl)benzoic acid
• CAS No: 118507-45-2
• MF: C₈H₇FO₂
• MW: 154.138386011124
• MDL: MFCD20482169
• CID: 2615822
• PubChem ID: 13981368
• Update Time: 2025-11-01

4-(fluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(fluoromethyl)benzoic acid

• MDL： MFCD20482169
• Inchi： 1S/C8H7FO2/c9-5-6-1-3-7(4-2-6)8(10)11/h1-4H,5H2,(H,10,11)
• InChI Key： QADXJCSDQCVCIS-UHFFFAOYSA-N
• SMILES： FCC1C=CC(C(=O)O)=CC=1

Additional information on 4-(fluoromethyl)benzoic acid

4-(Fluoromethyl)benzoic Acid: An Overview of Its Properties, Applications, and Recent Research

4-(Fluoromethyl)benzoic acid (CAS No. 118507-45-2) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which includes a fluoromethyl group attached to a benzoic acid moiety. The presence of the fluorine atom imparts distinct chemical and biological properties, making it a valuable building block in the synthesis of various pharmaceuticals and functional materials.

The chemical formula of 4-(fluoromethyl)benzoic acid is C₈H₇FNO₂. It is a white crystalline solid with a melting point of approximately 136-138°C. The compound is soluble in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays. The high solubility in polar solvents also enhances its bioavailability when used in pharmaceutical formulations.

In terms of synthetic chemistry, 4-(fluoromethyl)benzoic acid can be prepared through several methods. One common approach involves the reaction of 4-fluorotoluene with carbon monoxide and water in the presence of a suitable catalyst, such as palladium on carbon (Pd/C). Another method involves the hydrolysis of 4-(fluoromethyl)benzonitrile, which can be synthesized from 4-fluorotoluene via a series of well-established organic transformations. These synthetic routes have been optimized to achieve high yields and purity, making 4-(fluoromethyl)benzoic acid readily available for research and industrial applications.

The unique structure of 4-(fluoromethyl)benzoic acid makes it an attractive candidate for drug discovery and development. The fluorine atom introduces electronic effects that can modulate the binding affinity and selectivity of the compound towards specific biological targets. For instance, recent studies have shown that derivatives of 4-(fluoromethyl)benzoic acid exhibit potent inhibitory activity against various enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative diseases.

In the field of medicinal chemistry, 4-(fluoromethyl)benzoic acid has been used as a key intermediate in the synthesis of novel antiviral agents. Research published in the Journal of Medicinal Chemistry highlights the development of prodrugs derived from 4-(fluoromethyl)benzoic acid, which show enhanced antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). These prodrugs are designed to improve the pharmacokinetic properties and reduce toxicity compared to existing antiviral drugs.

Beyond its applications in drug discovery, 4-(fluoromethyl)benzoic acid has also found use in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. For example, a recent study published in Chemical Communications reports the synthesis of a MOF based on 4-(fluoromethyl)benzoic acid, which exhibits exceptional stability and high surface area, making it suitable for hydrogen storage applications.

The environmental impact of chemical compounds is an important consideration in their development and use. Studies on the biodegradability and ecotoxicity of 4-(fluoromethyl)benzoic acid have shown that it is relatively stable under environmental conditions but does not accumulate significantly in aquatic systems. This suggests that it can be used safely in industrial processes with appropriate waste management practices.

In conclusion, 4-(fluoromethyl)benzoic acid (CAS No. 118507-45-2) is a multifaceted compound with diverse applications in medicinal chemistry, materials science, and pharmaceutical research. Its unique structural features make it an attractive building block for the synthesis of novel drugs and functional materials. Ongoing research continues to uncover new possibilities for its use, highlighting its importance as a key intermediate in modern chemical research.